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Compound of Interest

Compound Name: ELP-004

Cat. No.: B3048078 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides immediate, essential guidance for

the handling, storage, and disposal of ELP-004, a TRPC channel inhibitor currently in

preclinical development. While a specific Safety Data Sheet (SDS) for ELP-004 is not publicly

available, this guidance is based on information from the supplier MedChemExpress,

preclinical safety data, and general best practices for handling research-grade chemical

compounds.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling ELP-004, adherence to standard laboratory safety protocols is crucial.

Preclinical studies have indicated that ELP-004 has an "exceptional safety profile" and has

been found to be non-mutagenic and non-cardiotoxic. However, as with any chemical of

unknown comprehensive toxicity, caution is advised.

Recommended Personal Protective Equipment:
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PPE Category Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Skin and Body Impervious clothing, such as a lab coat

Respiratory

Use in a well-ventilated area. A respirator may

be necessary for handling large quantities or if

dust/aerosol formation is likely.

Engineering Controls:

Ventilation: Ensure adequate ventilation in the work area. A chemical fume hood is

recommended for procedures that may generate dust or aerosols.

Safety Stations: An accessible safety shower and eye wash station should be readily

available.

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintain the integrity of ELP-004 and to ensure a

safe laboratory environment.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly.

Avoid Contact: Minimize inhalation and contact with eyes and skin.

Aerosol Prevention: Avoid the formation of dust and aerosols.

Ventilation: Use only in areas with appropriate exhaust ventilation.

Storage Conditions:
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Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Note: For shipping at room temperature, the duration should be less than 2 weeks.

Disposal Plan
Proper disposal of ELP-004 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Protocol:

Waste Collection: Collect waste in sturdy, leak-proof, and clearly labeled containers.

Segregation: Do not mix with incompatible wastes. Store in secondary containment.

Labeling: All waste containers must be accurately labeled with their contents.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected as hazardous waste.

Professional Disposal: Dispose of all chemical waste through an approved hazardous waste

disposal service. Do not dispose of via sewer, trash, or evaporation.

Experimental Workflow for Handling ELP-004
The following diagram illustrates the logical workflow for the safe handling and disposal of ELP-
004 in a laboratory setting.
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ELP-004 Safe Handling and Disposal Workflow

Preparation

Handling

Storage Disposal

Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

Verify Engineering Controls:
- Fume Hood On

- Safety Shower/Eyewash Accessible

Weigh/Handle ELP-004 in Fume Hood

Perform Experiment

Store in appropriate conditions:
- Powder: -20°C

- In Solvent: -80°C

Unused Material

Segregate Waste:
- Solid

- Liquid (Halogenated/Non-halogenated)
- Sharps

Waste Material

Label Waste Containers

Store Waste in Secondary Containment

Arrange for Professional Disposal
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ELP-004]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048078#personal-protective-equipment-for-
handling-elp-004]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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